Cas no 1806958-80-4 (6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid
• CAS No: 1806958-80-4
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4895889
• Update Time: 2025-08-05

6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H9F2NO3/c1-4-5(9(13)14)3-6(7(10)11)12-8(4)15-2/h3,7H,1-2H3,(H,13,14)
• InChI Key： ALOHFUQQZLDDNT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C(C)C(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid

Introduction to 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid (CAS No. 1806958-80-4)

6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid, identified by the chemical identifier CAS No. 1806958-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a difluoromethyl group, a methoxy substituent, and a methylpyridine core, contribute to its unique chemical properties and potential applications.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the compound, making it an attractive scaffold for drug design. This modification is particularly relevant in modern medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for the development of effective therapeutics. The methoxy group, on the other hand, introduces polarity and electronic effects that can influence the compound's interactions with biological targets. Together, these functional groups create a molecular entity with a balanced set of properties that make it suitable for further derivatization and exploration.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid has been evaluated as a potential lead compound for various therapeutic applications. Studies have demonstrated its efficacy in inhibiting certain enzymatic pathways and its ability to modulate receptor activity. These findings are particularly intriguing given the growing interest in small molecule inhibitors as therapeutic agents.

The synthesis of 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the difluoromethyl group, for instance, often necessitates specialized fluorination techniques to ensure high yield and purity. Similarly, the placement of the methoxy group requires careful consideration to avoid unwanted side reactions. These synthetic challenges highlight the importance of advanced synthetic methodologies in the production of complex organic molecules.

From a pharmacological perspective, 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid has been investigated for its potential role in treating various diseases. Preclinical studies have shown promising results in models of inflammation and pain management, suggesting that this compound may serve as a valuable starting point for developing new treatments. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design approaches.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The unique combination of functional groups in 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid allows for diverse chemical modifications, enabling researchers to tailor its properties for specific agricultural applications. This dual utility as both a pharmaceutical intermediate and an agrochemical precursor underscores the versatility of this molecular scaffold.

In conclusion, 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxylic acid (CAS No. 1806958-80-4) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs and improving agricultural practices.